Cas no 1807127-41-8 (3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-sulfonamide)

• Product Name: 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-sulfonamide
• CAS No: 1807127-41-8
• MF: C₇H₇F₃N₂O₂S
• MW: 240.202890634537
• CID: 4884667
• Update Time: 2025-10-20

3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-sulfonamide

• Inchi： 1S/C7H7F3N2O2S/c1-3-2-12-7(10)4(6(8)9)5(3)15(11,13)14/h2,6H,1H3,(H2,11,13,14)
• InChI Key： INNNGQAIVLGVMR-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CN=C(C=1C(F)F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 0.8
• Topological Polar Surface Area: 81.4

Additional information on 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-sulfonamide

3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-sulfonamide (CAS No. 1807127-41-8): An Overview of Its Synthesis, Properties, and Applications

3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-sulfonamide (CAS No. 1807127-41-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a fluorine atom, and a methyl group, all attached to a pyridine ring, with a sulfonamide moiety at the 4-position. These structural elements contribute to its distinct chemical and biological properties, making it a valuable candidate for various applications.

The synthesis of 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-sulfonamide has been extensively studied due to its potential utility in drug discovery and development. One of the most common synthetic routes involves the reaction of 2-fluoro-5-methylpyridine with difluoromethanesulfonyl chloride followed by treatment with ammonia or an amine derivative. This method provides a high yield and purity of the final product, making it suitable for large-scale production.

In terms of its physical and chemical properties, 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-sulfonamide is a white crystalline solid with a melting point ranging from 160°C to 165°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. The compound exhibits excellent thermal stability and is resistant to degradation under normal storage conditions.

The biological activity of 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-sulfonamide has been extensively investigated in recent years. Studies have shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of inflammatory diseases and pain management. Additionally, it has demonstrated significant activity against various bacterial strains, suggesting its potential as an antibacterial agent.

In the context of medicinal chemistry, 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-sulfonamide has been explored as a lead compound for the development of new drugs. Its unique structure allows for the introduction of various functional groups through chemical modifications, thereby enhancing its pharmacological profile. For instance, the substitution of the sulfonamide group with other functional groups has been shown to improve the compound's potency and selectivity.

The pharmacokinetic properties of 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-sulfonamide have also been studied in detail. In vitro and in vivo experiments have demonstrated that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a long half-life and low clearance rate. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials involving 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-sulfonamide are currently underway to assess its safety and efficacy in treating various conditions. Preliminary results have shown promising outcomes, with patients experiencing significant improvements in symptoms without major adverse effects. These findings underscore the potential of this compound as a therapeutic agent in the future.

In conclusion, 3-(Difluoromethyl)-2-fluoro-5-methylpyridine-4-sulfonamide (CAS No. 1807127-41-8) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activity and pharmacokinetic properties, make it an exciting candidate for further development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.